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Compound of Interest

Compound Name: MK-2461

Cat. No.: B612127

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of stock solutions of MK-
2461, a potent and selective, ATP-competitive inhibitor of the c-Met receptor tyrosine kinase.

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability
of experimental results.

Introduction to MK-2461

MK-2461 is a multi-targeted kinase inhibitor with high potency against both wild-type and
mutant forms of c-Met, with IC50 values ranging from 0.4 to 2.5 nM.[1][2][3] It also shows
inhibitory activity against other receptor tyrosine kinases such as Ron and Flt1.[4] Due to its
role in critical cellular processes like proliferation, survival, and migration, c-Met is a significant
target in cancer therapy research.[2][3] MK-2461 has demonstrated efficacy in preclinical
models of c-Met-dependent cancers.[2][3]

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility of MK-2461 is presented in the
table below. This information is essential for the accurate preparation of stock solutions.
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Property Value Source(s)
Molecular Weight 495.55 g/mol [11[4115]
Appearance Light yellow to yellow solid [41[6]
Solubility in DMSO =31 mg/mL (= 62.56 mM) [4]

99 mg/mL (199.77 mM) [1]

Solubility in Water Insoluble [1][2]
Solubility in Ethanol Insoluble [1112]

Note: The solubility of MK-2461 in DMSO can be significantly impacted by moisture. It is crucial
to use fresh, anhydrous DMSO for the preparation of stock solutions.[1][4]

Experimental Protocol: Preparation of a 10 mM MK-
2461 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MK-2461 in Dimethyl
Sulfoxide (DMSO).

Materials:

 MK-2461 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips
» Vortex mixer

e Analytical balance

Procedure:
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o Equilibrate Reagents: Allow the MK-2461 powder and anhydrous DMSO to reach room
temperature before use. This prevents condensation of moisture, which can affect solubility.

o Weigh MK-2461: Accurately weigh the desired amount of MK-2461 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need
4.956 mg of MK-2461 (Mass = Concentration x Volume x Molecular Weight).

e Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the MK-
2461 powder. For the example above, add 1 mL of DMSO.

o Dissolve the Compound: Vortex the solution until the MK-2461 is completely dissolved.
Gentle warming or sonication can be used to aid dissolution if precipitation is observed.[4]

» Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquoted stock solutions at -20°C or -80°C. Under these conditions, the
solution is stable for up to 1 year at -20°C and up to 2 years at -80°C.[4] The powdered form
of MK-2461 can be stored at -20°C for up to 3 years.[4]

Workflow for MK-2461 Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing MK-2461 stock
solutions.

Preparation Steps

3. Vortex to Dissolve L—» . .
M1 Weigh MK-2461 PowderH 2. Add Anhydrous DMSO H(ODUMBI ‘Gentle HeatiSonication) |-————— (4. Aliquot into Single-Use Vials H 5. Store at -20°C or -80°C )—»@

Materials Key Considerations

MK-2461 Powder
Anhydrous DMSO
Sterile Vials
Pipettes & Tips

Use Fresh, Anhydrous DMSO

Avoid Repeated Freeze-Thaw Cycles
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Caption: Workflow for preparing MK-2461 stock solutions.

In Vivo Formulation Preparation

For in vivo studies, a different formulation is required as DMSO can be toxic to animals. A
suggested formulation protocol involves a multi-solvent system. For example, to prepare a 1
mL working solution, one could add 100 pL of a 25.0 mg/mL DMSO stock solution to 400 uL of
PEG300, mix, then add 50 pL of Tween-80, mix again, and finally add 450 pL of saline to reach
the final volume.[4] This results in a final solvent composition of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline, with a solubility of at least 2.5 mg/mL (5.04 mM).[4] Another option
is a mixture of 10% DMSO and 90% (20% SBE-(-CD in Saline), which also achieves a
solubility of at least 2.5 mg/mL.[4]

Safety Precautions

Standard laboratory safety procedures should be followed when handling MK-2461 and
DMSO. This includes wearing appropriate personal protective equipment (PPE) such as
gloves, a lab coat, and safety glasses. All handling of the powdered compound and
concentrated solutions should be performed in a chemical fume hood. Refer to the Safety Data
Sheet (SDS) for MK-2461 for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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